Cas no 90936-33-7 (Ethanone, 1-(3a,7a-dihydro-6-hydroxy-4,7-dimethoxy-5-benzofuranyl)-)

• Product Name: Ethanone, 1-(3a,7a-dihydro-6-hydroxy-4,7-dimethoxy-5-benzofuranyl)-
• CAS No: 90936-33-7
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 788271
• PubChem ID: 71429047
• Update Time: 2025-04-19

Ethanone, 1-(3a,7a-dihydro-6-hydroxy-4,7-dimethoxy-5-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3a,7a-dihydro-6-hydroxy-4,7-dimethoxy-5-benzofuranyl)-
• 1-(6-hydroxy-4,7-dimethoxy-3a,7a-dihydro-1-benzofuran-5-yl)ethanone
• DTXSID00847750
• 1-(6-Hydroxy-4,7-dimethoxy-3a,7a-dihydrobenzofuran-5-yl)ethanone
• 90936-33-7
• 1-(6-Hydroxy-4,7-dimethoxy-3a,7a-dihydro-1-benzofuran-5-yl)ethan-1-one

• Inchi： 1S/C12H14O5/c1-6(13)8-9(14)12(16-3)11-7(4-5-17-11)10(8)15-2/h4-5,7,11,14H,1-3H3
• InChI Key： VFAPKJSVKNCHNJ-UHFFFAOYSA-N
• SMILES： O1C=CC2C(=C(C(C)=O)C(=C(C12)OC)O)OC

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65Ų